Cas no 1480562-32-0 (1-2-(oxolan-2-yl)ethylcyclopropan-1-amine)
1-2-(Oxolan-2-yl)ethylcyclopropan-1-amine is a cyclic amine derivative featuring both cyclopropane and tetrahydrofuran (oxolane) moieties, offering unique structural and reactivity properties. Its compact cyclopropyl ring enhances steric constraints, while the oxolane group provides polarity and potential hydrogen-bonding interactions. This compound is of interest in medicinal chemistry and synthetic applications due to its rigid framework, which can influence conformational stability in drug design. The amine functionality allows for further derivatization, making it a versatile intermediate in organic synthesis. Its balanced lipophilicity and polarity may contribute to favorable pharmacokinetic properties in bioactive molecules. Suitable for controlled reactions under standard conditions, it serves as a valuable building block in heterocyclic chemistry.
1480562-32-0 structure
Product Name:1-2-(oxolan-2-yl)ethylcyclopropan-1-amine
CAS No:1480562-32-0
MF:C9H17NO
MW:155.237382650375
CID:5938108
PubChem ID:66026209
Update Time:2025-06-07
1-2-(oxolan-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanamine, 1-[2-(tetrahydro-2-furanyl)ethyl]-
- 1-2-(oxolan-2-yl)ethylcyclopropan-1-amine
- EN300-1827193
- CS-0306947
- 1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine
- 1480562-32-0
- 1-(2-(Tetrahydrofuran-2-yl)ethyl)cyclopropan-1-amine
- AKOS015368591
-
- Inchi: 1S/C9H17NO/c10-9(5-6-9)4-3-8-2-1-7-11-8/h8H,1-7,10H2
- InChI Key: XFISHWZIBDMWLL-UHFFFAOYSA-N
- SMILES: C1(CCC2CCCO2)(N)CC1
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.017±0.06 g/cm3(Predicted)
- Boiling Point: 229.3±13.0 °C(Predicted)
- pka: 8.85±0.20(Predicted)
1-2-(oxolan-2-yl)ethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827193-1.0g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1827193-0.05g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1827193-0.1g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1827193-0.25g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1827193-0.5g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1827193-1g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1827193-2.5g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1827193-5g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 5g |
$3687.0 | 2023-09-19 | ||
| Enamine | EN300-1827193-10g |
1-[2-(oxolan-2-yl)ethyl]cyclopropan-1-amine |
1480562-32-0 | 10g |
$5467.0 | 2023-09-19 |
1-2-(oxolan-2-yl)ethylcyclopropan-1-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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